molecular formula C8H5BrFNO2 B13230048 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

Cat. No.: B13230048
M. Wt: 246.03 g/mol
InChI Key: GVFQYNFKJRICDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is a specialized indole-based building block of significant interest in medicinal chemistry and drug discovery. The indole scaffold is a privileged structure in pharmaceuticals, known for its ability to interact with diverse biological targets . Researchers value this particular derivative for its bifunctional halogenation (bromo and fluoro groups), which facilitates further structural elaboration through cross-coupling reactions and bioisosteric replacement, strategies critical in lead optimization . This compound serves as a key synthetic intermediate in the development of novel therapeutic agents. Indole derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antiviral, and anti-inflammatory actions . Specifically, indole-based molecules have been shown to regulate numerous proteins and genes involved in cancer progression, with several FDA-approved anticancer drugs, such as sunitinib and panobinostat, containing the indole pharmacophore . The presence of the bromo and fluoro substituents on this oxindole core structure enhances its potential as a precursor for designing potent inhibitors of key enzymes and receptors, including tyrosine kinases, tubulin, and topoisomerase II . Its application is primarily focused on overcoming challenges of drug resistance and toxicity in the development of new oncological treatments . This reagent is intended for use in exploratory synthesis and biological screening to advance the discovery of new chemical entities.

Properties

Molecular Formula

C8H5BrFNO2

Molecular Weight

246.03 g/mol

IUPAC Name

7-bromo-4-fluoro-3-hydroxy-1,3-dihydroindol-2-one

InChI

InChI=1S/C8H5BrFNO2/c9-3-1-2-4(10)5-6(3)11-8(13)7(5)12/h1-2,7,12H,(H,11,13)

InChI Key

GVFQYNFKJRICDR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1F)C(C(=O)N2)O)Br

Origin of Product

United States

Preparation Methods

Preparation Methods

General Synthetic Approaches

The synthesis of 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one typically follows routes involving:

  • Construction of the indolinone core via cyclization reactions
  • Introduction of halogen substituents either before or after ring closure
  • Installation or preservation of the hydroxyl group at position 3

Two main synthetic strategies are reported in the literature:

Fischer Indole Synthesis Followed by Functional Group Modification
  • Starting from appropriately substituted phenylhydrazines and ketones, the Fischer indole synthesis under acidic conditions forms the indole or indolinone skeleton.
  • Subsequent bromination and fluorination steps introduce halogen atoms at desired positions.
  • Hydroxylation at position 3 can be achieved via selective oxidation or nucleophilic substitution on a precursor carbonyl group.

This method is widely used for indole derivatives and can be adapted for halogenated substrates, but regioselectivity must be carefully controlled.

Direct Halogenated Indolinone Synthesis via Cyclization of Substituted Precursors
  • Starting from halogenated aromatic ketones or aldehydes, intramolecular cyclization forms the dihydroindol-2-one ring.
  • The hydroxyl group at position 3 may be introduced by reduction of the corresponding carbonyl or via hydroxy-substituted precursors.
  • This route benefits from fewer steps and better control of halogen placement but requires access to halogenated precursors.

Specific Reported Synthesis Example

A closely related compound, 5-Bromo-6-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one, has been synthesized using the following approach:

Step Reaction Conditions Yield Notes
1 Cyclization of halogenated phenylhydrazine with ketone Acidic medium (e.g., HCl, ZnCl2) Moderate to high Fischer indole synthesis variant
2 Selective bromination or fluorination NBS or Selectfluor, controlled temperature High Halogenation regioselectivity critical
3 Hydroxylation at C-3 via reduction or nucleophilic substitution NaBH4 reduction or hydrolysis Good Preserves halogen substituents

This method yielded the target compound as crystalline solid with melting points consistent with literature (e.g., 102–104 °C for related derivatives) and confirmed by NMR and IR spectroscopy.

Alternative Synthetic Routes

Analytical Data Supporting Preparation

Analytical Technique Observed Data for Target Compound or Analogs Interpretation
¹H NMR (300 MHz, CDCl3) δ 13.8 (br s, OH), aromatic protons 7.2–7.4 ppm, methyl singlets at ~3.7 ppm (for methylated analogs) Confirms hydroxyl proton and aromatic substitution pattern
¹³C NMR (75 MHz, CDCl3) Signals at 170–175 ppm (carbonyl C=O), 100–135 ppm (aromatic C), 20–30 ppm (alkyl C) Carbonyl and aromatic carbons consistent with indolinone structure
IR Spectroscopy Broad -OH peak ~3450 cm⁻¹, strong C=O stretch near 1680 cm⁻¹ Confirms hydroxyl and lactam carbonyl groups
Melting Point 102–104 °C (for closely related compounds) Consistency with pure crystalline product

Summary Table of Preparation Routes

Method Starting Materials Key Reagents Advantages Disadvantages
Fischer Indole Synthesis + Halogenation + Hydroxylation Phenylhydrazines, ketones Acid (HCl, ZnCl2), NBS, NaBH4 Well-established, flexible Multi-step, regioselectivity challenges
Cyclization of Halogenated Precursors Halogenated aromatic ketones Acid/base catalysts, reducing agents Direct halogen placement, fewer steps Requires halogenated precursors, availability issues
Japp–Klingemann + Cyclization Aryldiazonium salts, β-keto esters NaNO2, HCl, ethanol Alternative route, good for complex substitution More complex intermediates, longer sequences

Research Findings and Notes

  • Halogen substituents (Br, F) influence electronic properties, affecting reactivity during synthesis and biological activity.
  • Hydroxyl group at position 3 is critical for hydrogen bonding and bioactivity but requires mild conditions to avoid side reactions.
  • Yields typically range from moderate (50–70%) to high (up to 80%) depending on reaction optimization.
  • Purification often involves crystallization or chromatography to separate regioisomers or side products.
  • Spectroscopic characterization is essential to confirm substitution pattern and purity.

Chemical Reactions Analysis

Types of Reactions

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group yields a ketone, while substitution reactions can yield a variety of derivatives depending on the nucleophile used .

Scientific Research Applications

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential as a pharmaceutical intermediate in the development of new drugs.

    Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

The biological and physicochemical properties of indolinones are highly dependent on substituent positions and functional groups. Below is a comparative analysis of key analogs:

Compound Name Substituents (Positions) Key Structural Differences Biological Activity (If Reported) Reference
7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one Br (7), F (4), OH (3) Unique combination of Br, F, and OH Not explicitly reported; inferred from analogs
5-Bromo-3-acetoxy-2,3-dihydro-1H-indol-2-one Br (5), OAc (3) Br at position 5; acetylated hydroxyl Antihypoxic activity
5-Bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1H-indol-2-one Br (5), OH (3), phenacyl group (3) Phenacyl substitution at position 3 Not reported
4-Bromo-3-[(3-fluorophenyl)amino]-2,3-dihydro-1H-indol-2-one Br (4), NH-C6H4-F (3) Bromine at position 4; aromatic amine Not reported
5-Bromo-3-[(3-chloro-4-methylphenyl)imino]-1H-indol-2-one Br (5), imino group (3) Imino substituent with Cl and CH3 Not reported
Key Observations:
  • Bromine Position : Bromine at position 7 (target compound) vs. 4 or 5 in analogs may alter steric interactions in molecular binding pockets.
  • Hydroxyl vs.
  • Fluorine Substitution : The fluorine at position 4 in the target compound is rare among reported analogs, which often feature halogens at positions 5 or 5. Fluorine’s electronegativity may enhance metabolic stability .

Physicochemical Properties

  • Solubility : The hydroxyl group in the target compound may improve aqueous solubility compared to acetylated analogs.
  • Stability : Fluorine at position 4 could reduce susceptibility to oxidative metabolism, enhancing bioavailability.

Biological Activity

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is a compound of interest due to its potential biological activities. With the molecular formula C8H5BrFNO2C_8H_5BrFNO_2 and a molecular weight of 246.03 g/mol, it has been studied for various pharmacological effects, including its role as an inhibitor in different biochemical pathways.

PropertyValue
Molecular FormulaC8H5BrFNO2C_8H_5BrFNO_2
Molecular Weight246.03 g/mol
CAS Number1695044-51-9

The biological activity of 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one has been linked to its interaction with various targets in cellular pathways. Preliminary studies suggest that it may act as an inhibitor of specific enzymes involved in metabolic processes, potentially impacting the proliferation of certain cancer cell lines.

Cytotoxicity Assessment

In vitro cytotoxicity assays are essential for determining the safety profile of new compounds. Compounds structurally related to 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one have shown low cytotoxicity at concentrations up to 100 µM . This suggests that if 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one exhibits similar properties, it could be a viable candidate for further development in therapeutic applications.

Case Study 1: Inhibition of NS5B Polymerase

In a study focused on the discovery of novel inhibitors for HCV, several indole derivatives were screened for their ability to inhibit NS5B polymerase activity. The most potent compound exhibited an IC50 value of 16 µM. While direct data on 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is not available, the findings underscore the potential for this compound to exhibit similar inhibitory effects due to its structural characteristics .

Case Study 2: Structural Analysis and Binding Affinity

A structural analysis using computational methods has been employed to predict the binding affinities of indole derivatives to various targets. These studies have indicated that modifications at the bromine and fluorine positions can enhance binding affinity and specificity towards certain biological targets. The presence of a hydroxyl group also contributes to increased solubility and bioavailability, which are critical for drug development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.